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Compound of Interest

Compound Name: SBI-115

Cat. No.: B1681503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBI-115 is a potent and selective antagonist of the G protein-coupled bile acid receptor 1

(GPBAR1), also known as TGR5.[1][2][3] It is a valuable tool for studying the physiological and

pathological roles of TGR5 signaling.[3] SBI-115 has been shown to decrease cell proliferation

and intracellular cAMP levels in various cell types, making it a key compound in research areas

such as polycystic liver disease, cancer, and metabolic disorders.[2][4] Proper preparation of a

stock solution is critical for obtaining reliable and reproducible experimental results. This

document provides detailed protocols for the preparation, storage, and handling of SBI-115
stock solutions in dimethyl sulfoxide (DMSO).

Physicochemical Properties and Solubility
SBI-115 is a white to beige powder. Its molecular formula is C₁₄H₁₃ClN₂O₄S, with a molecular

weight of 340.78 g/mol .[2][5]

Solubility Data
The solubility of SBI-115 in DMSO can vary, and it is crucial to use fresh, anhydrous DMSO as

the compound is hygroscopic, which can impact solubility.[6][7] Sonication or gentle heating

may be required to fully dissolve the compound.[6][8]
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Property Value Source(s)

Molecular Formula C₁₄H₁₃ClN₂O₄S [2][5]

Molecular Weight 340.78 g/mol [2][5]

Appearance White to beige powder

Solubility in DMSO

2 mg/mL (clear solution) to 150

mg/mL (440.17 mM, sonication

recommended)

[8]

68 mg/mL (199.54 mM, use

fresh DMSO)
[7][9][10]

100 mg/mL (293.44 mM,

requires ultrasonic)
[6]

Purity ≥98% (HPLC) [1]

Experimental Protocols
Materials

SBI-115 powder

Anhydrous/fresh Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated balance

Pipettes and sterile tips

Protocol for Preparing a 10 mM SBI-115 Stock Solution
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This protocol provides a general method for preparing a commonly used 10 mM stock solution.

Adjustments can be made based on the desired final concentration and the specific solubility

information from the supplier.

Preparation: Work in a clean, dry environment. Allow the SBI-115 vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of SBI-115 powder. For 1 mL of a 10 mM

stock solution, you will need 3.41 mg of SBI-115 (Molecular Weight = 340.78 g/mol ).

Dissolution:

Add the weighed SBI-115 powder to a sterile microcentrifuge tube.

Add the calculated volume of fresh, anhydrous DMSO. For 1 mL of stock solution, add 1

mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution for 5-10 minutes in a water bath sonicator.

Alternatively, gentle warming (e.g., in a 37°C water bath) can be applied. Avoid excessive

heat.

Sterilization (Optional): If required for your application (e.g., cell culture), the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots in a dry, dark environment.[5]

Long-term storage: -80°C for up to 6 months to a year.[6][8]
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Short-term storage: -20°C for up to 1 month.[6]

The solid powder can be stored at -20°C for up to 3 years.[8]

Visualization of Key Processes
SBI-115 Mechanism of Action: TGR5 Signaling Pathway
SBI-115 acts as an antagonist to the TGR5 receptor. Upon activation by bile acids, TGR5

couples to the Gαs protein, leading to the activation of adenylyl cyclase, which in turn increases

intracellular cyclic AMP (cAMP) levels. SBI-115 blocks this cascade by preventing the

activation of TGR5.[4][5]
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Caption: SBI-115 inhibits the TGR5 signaling pathway.

Experimental Workflow: SBI-115 Stock Solution
Preparation
The following diagram outlines the key steps for preparing a stock solution of SBI-115 in

DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.caymanchem.com/product/39168/sbi-115
https://www.axonmedchem.com/4374-sbi-115
https://en.wikipedia.org/wiki/SBI-115
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5605412/
https://www.medkoo.com/products/34076
https://www.medchemexpress.com/SBI-115.html
https://www.selleckchem.com/products/sbi-115.html
https://www.targetmol.com/compound/sbi-115
https://www.selleck.cn/datasheet/sbi-115-S680601-DataSheet.pdf
https://www.selleck.co.jp/datasheet/sbi-115-S680601-DataSheet.pdf
https://www.benchchem.com/product/b1681503#preparing-sbi-115-stock-solution-in-dmso
https://www.benchchem.com/product/b1681503#preparing-sbi-115-stock-solution-in-dmso
https://www.benchchem.com/product/b1681503#preparing-sbi-115-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681503?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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